![molecular formula C5H2ClN3 B056613 6-Chloropyridazine-3-carbonitrile CAS No. 35857-89-7](/img/structure/B56613.png)
6-Chloropyridazine-3-carbonitrile
Overview
Description
6-Chloropyridazine-3-carbonitrile (6-CP-3-CN) is an organic compound that belongs to the family of pyridazines. It is a heterocyclic compound that contains a nitrogen atom in its cyclic structure, and is used in a wide range of applications, from pharmaceuticals to agricultural chemicals. It is also used as an intermediate in the synthesis of a variety of organic compounds.
Scientific Research Applications
Corrosion Inhibition : 6-Chloropyridazine-3-carbonitrile derivatives have been studied for their effectiveness in inhibiting corrosion of mild steel in acidic environments. These compounds act as mixed-type inhibitors, preventing steel dissolution through both physical and chemical adsorption, with the pyridazine ring playing an active role in these interactions (Mashuga, Olasunkanmi, & Ebenso, 2017).
Synthesis of Antimicrobial Agents : Derivatives of this compound have been utilized in the synthesis of compounds with antimicrobial properties. These include pyrazolo[3,4-d]pyrimidine derivatives, which exhibit significant antibacterial activity (Rostamizadeh et al., 2013).
Molecular Orientation Studies : The compound has been used in theoretical studies to understand the mixed-field orientation of molecules without rotational symmetry. These studies are important for comprehending molecular behavior under various field conditions (Thesing, Küpper, & González-Férez, 2017).
Synthesis of Fused Pyrimidines : this compound has been involved in reactions leading to the synthesis of new fused pyrimidines, important in the development of novel chemical entities (El-Reedy, Hussain, Ali, & Abdel-motty, 1989).
Development of Novel Heterocyclic Compounds : This compound is instrumental in the synthesis of novel pyrimido[4,5-c]pyridazine derivatives, expanding the range of heterocyclic compounds with potential applications in various fields of chemistry and biology (Abdel Moneam, 2004).
Enzymatic Hydrolysis Studies : It has been used to study the chemoselective hydrolysis of heterocyclic nitriles by immobilized biocatalysts, demonstrating its utility in biochemical research (Klempier, Raadt, Griengl, & Heinisch, 1992).
Safety and Hazards
Future Directions
Research is being conducted on the full control over the orientation of a planar non-symmetric molecule like 6-Chloropyridazine-3-carbonitrile using moderate and weak electric fields. Quantum optimal control techniques allow the orientation of any axis of this compound along the electric field direction .
properties
IUPAC Name |
6-chloropyridazine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClN3/c6-5-2-1-4(3-7)8-9-5/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMUOLGNUZURDEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1C#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00538939 | |
Record name | 6-Chloropyridazine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00538939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35857-89-7 | |
Record name | 6-Chloropyridazine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00538939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chloropyridazine-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 6-chloropyridazine-3-carbonitrile suitable for molecular orientation studies?
A1: this compound is a planar, non-symmetric molecule. [, ] This asymmetry is crucial for its interaction with electric fields. Symmetric molecules lack a permanent dipole moment, making them difficult to manipulate using external electric fields.
Q2: How does the strength of the electric field impact molecular orientation?
A2: Both weak and moderate electric fields can be used to control the orientation of this compound. [] The research suggests that stronger electric fields, including the use of a DC electric field in addition to laser fields, can achieve three-dimensional orientation of the molecule. [] This control is achieved through non-adiabatic effects in the field-dressed dynamics of excited rotational states.
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